3-(4-chlorobenzyl)-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H17ClN6S
• Molecular Weight: 372.9 g/mol
• IUPAC Name: 3-[(4-chlorophenyl)methyl]-6-(2-methyl-5-propylpyrazol-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H17ClN6S/c1-3-4-13-10-14(23(2)21-13)16-22-24-15(19-20-17(24)25-16)9-11-5-7-12(18)8-6-11/h5-8,10H,3-4,9H2,1-2H3
• InChI Key: KDNOETRPPOYISU-UHFFFAOYSA-N
• SMILES: CCCC1=NN(C(=C1)C2=NN3C(=NN=C3S2)CC4=CC=C(C=C4)Cl)C

Description

3-(4-chlorobenzyl)-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that belongs to the class of triazolo thiadiazole derivatives. It has gained significant attention in the field of medicinal chemistry due to its promising pharmacological activities.

Mechanism of Action

The mechanism of action of 3-(4-chlorobenzyl)-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to act by inhibiting the activity of specific enzymes or receptors involved in the disease pathology. For example, it has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription, leading to the inhibition of cancer cell growth. It has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory cytokines, leading to the inhibition of inflammation.
Biochemical and Physiological Effects:
3-(4-chlorobenzyl)-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspase enzymes. It has also been shown to inhibit the production of reactive oxygen species (ROS), which are involved in the development of various diseases. Additionally, it has been shown to reduce blood glucose levels in diabetic animals by increasing insulin sensitivity.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(4-chlorobenzyl)-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its promising pharmacological activities, moderate yield, and spectral purity confirmation. However, the limitations include its moderate yield, which may limit its use in large-scale synthesis, and its limited solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on 3-(4-chlorobenzyl)-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. Some of these include further studies on its mechanism of action, optimization of its synthesis method to improve yield and purity, and evaluation of its pharmacokinetic and pharmacodynamic properties. Additionally, it may be useful to explore its potential therapeutic applications in other diseases such as Alzheimer's disease and cardiovascular diseases. Finally, it may be useful to develop analogs of 3-(4-chlorobenzyl)-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole with improved pharmacological activities and solubility properties.

Synthesis Methods

The synthesis of 3-(4-chlorobenzyl)-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the condensation of 4-chlorobenzyl hydrazine with 1-methyl-3-propyl-1H-pyrazol-5-ylcarbonyl chloride followed by the reaction with thiourea. The reaction is carried out in the presence of a base and a solvent. The yield of the compound is moderate, and the purity is confirmed by spectral analysis.

Scientific Research Applications

3-(4-chlorobenzyl)-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases such as cancer, diabetes, inflammation, and bacterial infections. The compound has been tested for its cytotoxicity against cancer cell lines and has demonstrated significant activity. It has also shown anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, it has exhibited antibacterial activity against gram-positive and gram-negative bacteria.